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Compound of Interest

Compound Name: Tributylphenoxystannane

Cat. No.: B15341946

A comprehensive search of publicly available scientific literature and environmental databases
has revealed no specific information on the environmental fate, degradation, ecotoxicity, or
analytical methodologies for the compound Tributylphenoxystannane.

Despite extensive searches for data pertaining to "Tributylphenoxystannane,” no peer-
reviewed articles, technical reports, or regulatory documents containing quantitative data on its
persistence, bioaccumulation, toxicity, or degradation pathways were identified. Consequently,
the creation of an in-depth technical guide with detailed experimental protocols and data
visualization for this specific compound is not possible at this time.

The scientific community has extensively studied other organotin compounds, most notably
Tributyltin (TBT) and Triphenyltin (TPT). These compounds have been widely used as biocides
in antifouling paints for ships and have well-documented environmental impacts. Information on
TBT and TPT covers their persistence in aquatic environments, their tendency to
bioaccumulate in organisms, and their significant toxicity, including endocrine-disrupting effects.

[1](21(3]

Degradation of organotin compounds like TBT and TPT in the environment is known to occur
through the sequential removal of the organic groups from the tin atom, a process that can be
mediated by biological and physical factors.[4][5] For instance, the degradation of triphenyltin
involves the splitting off of phenyl groups to form diphenyl and monophenyltin compounds.[4]
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Similarly, the degradation of TBT proceeds through dibutyltin (DBT) and monobutyltin (MBT) to
inorganic tin.

While this information on related compounds provides a general context for the potential
environmental behavior of organotin compounds, it is not directly applicable to
Tributylphenoxystannane. The presence of the phenoxy group could significantly alter the
compound's physical, chemical, and toxicological properties, leading to a unique environmental
fate and degradation profile.

Researchers, scientists, and drug development professionals interested in the environmental
impact of organotin compounds are encouraged to consult the extensive body of literature
available on more widely studied analogues such as TBT and TPT. However, for
Tributylphenoxystannane, a significant data gap exists, highlighting a potential area for future
environmental research. Without specific studies on Tributylphenoxystannane, any
assessment of its environmental risk would be highly speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Environmental levels, toxicity and human exposure to tributyltin (TBT)-contaminated
marine environment. a review. b_antizar@hotmail.com - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Environmental Health and Toxicology: Immunomodulation Promoted by Endocrine-
Disrupting Chemical Tributyltin - PMC [pmc.ncbi.nlm.nih.gov]

» 3. scilit.com [scilit.com]
e 4. Triphenyltin Compounds (CICADS) [inchem.org]
o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [No Information Available on the Environmental Fate and
Degradation of Tributylphenoxystannane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15341946#environmental-fate-and-degradation-of-
tributylphenoxystannane]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b15341946?utm_src=pdf-body
https://www.benchchem.com/product/b15341946?utm_src=pdf-body
https://www.benchchem.com/product/b15341946?utm_src=pdf-body
https://www.benchchem.com/product/b15341946?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/17959247/
https://pubmed.ncbi.nlm.nih.gov/17959247/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458372/
https://www.scilit.com/publications/df52e9a16a0d1bb45caeb81fea118dd8
https://www.inchem.org/documents/cicads/cicads/cicad13.htm
https://www.researchgate.net/publication/7002797_Degradation_and_toxicity_of_phenyltin_compounds_in_soil_Environmental_Pollution_144_746-751
https://www.benchchem.com/product/b15341946#environmental-fate-and-degradation-of-tributylphenoxystannane
https://www.benchchem.com/product/b15341946#environmental-fate-and-degradation-of-tributylphenoxystannane
https://www.benchchem.com/product/b15341946#environmental-fate-and-degradation-of-tributylphenoxystannane
https://www.benchchem.com/product/b15341946#environmental-fate-and-degradation-of-tributylphenoxystannane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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